Cas no 1251060-59-9 (2-(oxan-4-yl)-1-(pyrimidin-2-yl)ethan-1-amine)

• Product Name: 2-(oxan-4-yl)-1-(pyrimidin-2-yl)ethan-1-amine
• CAS No: 1251060-59-9
• MF: C₁₁H₁₇N₃O
• MW: 207.272182226181
• CID: 6430769
• PubChem ID: 62601264
• Update Time: 2025-10-29

2-(oxan-4-yl)-1-(pyrimidin-2-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(oxan-4-yl)-1-(pyrimidin-2-yl)ethan-1-amine
• 1251060-59-9
• AKOS011893394
• EN300-1122124

• Inchi： 1S/C11H17N3O/c12-10(11-13-4-1-5-14-11)8-9-2-6-15-7-3-9/h1,4-5,9-10H,2-3,6-8,12H2
• InChI Key： GKCIBDOPZIZWLN-UHFFFAOYSA-N
• SMILES： O1CCC(CC1)CC(C1N=CC=CN=1)N

Computed Properties

• Exact Mass: 207.137162174g/mol
• Monoisotopic Mass: 207.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 61Ų

Additional information on 2-(oxan-4-yl)-1-(pyrimidin-2-yl)ethan-1-amine

Introduction to 2-(oxan-4-yl)-1-(pyrimidin-2-yl)ethan-1-amine (CAS No. 1251060-59-9)

2-(oxan-4-yl)-1-(pyrimidin-2-yl)ethan-1-amine, identified by its Chemical Abstracts Service (CAS) number 1251060-59-9, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This molecule, featuring a unique structural framework that combines an oxane ring with a pyrimidine moiety, has garnered attention for its potential applications in drug discovery and development. The oxane ring, a five-membered oxygen-containing heterocycle, contributes to the compound's flexibility and stability, while the pyrimidine group introduces bioactive functionalities that are commonly exploited in medicinal chemistry.

The structural design of 2-(oxan-4-yl)-1-(pyrimidin-2-yl)ethan-1-amine positions it as a versatile scaffold for the synthesis of novel therapeutic agents. The presence of both oxygen and nitrogen atoms in its structure enhances its interaction with biological targets, making it a promising candidate for further exploration in pharmacological research. In recent years, there has been growing interest in heterocyclic compounds due to their diverse biological activities and favorable pharmacokinetic properties. This compound exemplifies the importance of rational molecular design in developing next-generation pharmaceuticals.

Recent advancements in computational chemistry and molecular modeling have facilitated the rapid screening of such compounds for their potential biological activity. The combination of the oxane and pyrimidine moieties in 2-(oxan-4-yl)-1-(pyrimidin-2-yl)ethan-1-amine suggests possible interactions with enzymes and receptors involved in various disease pathways. For instance, pyrimidine derivatives are well-known for their roles in antiviral, anticancer, and anti-inflammatory therapies. The oxane ring, on the other hand, can enhance solubility and metabolic stability, which are critical factors in drug development.

In the context of current pharmaceutical research, 2-(oxan-4-yl)-1-(pyrimidin-2-yl)ethan-1-amine represents a valuable building block for designing molecules with enhanced efficacy and reduced side effects. The integration of bioinformatics tools has allowed researchers to predict the binding affinity and metabolic fate of this compound more accurately. Such insights are crucial for optimizing lead compounds before they enter clinical trials. The growing emphasis on structure-based drug design underscores the significance of compounds like 2-(oxan-4-ylyl)-1-(pyrimidin-ylyl)ethan-yamine, which offer a balance between chemical diversity and biological relevance.

The synthesis of 2-(oxan-ylyl)-1-(pyrimidinylyl)ethanylamine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to construct the core framework efficiently. These techniques not only streamline the synthetic process but also allow for the introduction of various functional groups that can modulate biological activity. The ability to modify this scaffold at multiple positions makes it an attractive candidate for derivatization studies aimed at improving pharmacological properties.

One of the most compelling aspects of 2-(oxan-ylyl)-1-(pyrimidinylyl)ethanylamine is its potential application in addressing unmet medical needs. For example, its structural features suggest that it could interact with kinases or other enzymes implicated in cancer progression. Preclinical studies have begun to explore its efficacy in inhibiting specific enzymatic targets, with promising results indicating its role as a lead compound for further development. Additionally, its ability to cross the blood-brain barrier may make it suitable for treating neurological disorders, although more research is needed to fully elucidate its therapeutic potential.

The integration of high-throughput screening (HTS) technologies has accelerated the process of identifying bioactive compounds like 2-(oxan-ylyl)-1-(pyrimidinylyl)ethanylamine. By systematically testing large libraries of molecules against various biological assays, researchers can rapidly pinpoint candidates with desirable properties. This approach has been instrumental in uncovering novel therapeutic agents that might have been overlooked using traditional screening methods. The combination of HTS with computational modeling provides a powerful platform for drug discovery, enabling faster identification and optimization of lead compounds.

As our understanding of disease mechanisms continues to evolve, so does the demand for innovative therapeutic strategies. Compounds like 2-(oxan-ylyl)-1-(pyrimidinylyl)ethanylamine offer a glimpse into the future of medicine, where tailored molecular designs can address complex diseases more effectively than ever before. The ongoing research into this compound highlights the importance of interdisciplinary collaboration between chemists, biologists, and pharmacologists in advancing pharmaceutical science.

In conclusion, 1251060 59 9 represents a significant advancement in medicinal chemistry due to its unique structural features and potential therapeutic applications. Its combination of an oxane ring and a pyrimidine moiety makes it a versatile scaffold for drug development， while recent research suggests its promise as an antitumor agent。 As we continue to explore new frontiers in pharmaceutical innovation， compounds like (cas no1251060 59 9) will play a crucial role in shaping the future of medicine。